
2-Chlorocyclohexanol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132 Get Quote

In-depth Technical Guide: 2-Chlorocyclohexanol
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and physical data for 2-
Chlorocyclohexanol, a key biochemical intermediate. The information is presented to support

research and development activities requiring precise chemical specifications.

Core Molecular Data
The foundational properties of 2-Chlorocyclohexanol are its molecular formula and molecular

weight, which are crucial for stoichiometric calculations, analytical characterization, and

formulation development.

Molecular Formula and Weight Summary

Property Value Reference

Molecular Formula C₆H₁₁ClO [1][2][3][4][5]

Molecular Weight 134.60 g/mol [3][4][5]

Exact Mass 134.0498427 Da [1]
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The molecular formula, C₆H₁₁ClO, indicates that each molecule of 2-Chlorocyclohexanol is
composed of six carbon atoms, eleven hydrogen atoms, one chlorine atom, and one oxygen

atom.[1][2][3][4] The molecular weight is approximately 134.60 g/mol .[3][4][5] This value is the

mass of one mole of the substance and is essential for converting between mass and molar

quantities in experimental settings. The precise monoisotopic mass is 134.0498427 Da.[1]

Logical Relationship of Molecular Properties
The determination of a compound's molecular weight is logically derived from its molecular

formula and the atomic weights of its constituent elements. This workflow is a fundamental

concept in chemistry.

Logical Workflow for Molecular Weight Determination

Identify Constituent Elements
(Carbon, Hydrogen, Chlorine, Oxygen)

Determine Atom Count from
Molecular Formula (C₆H₁₁ClO)

Calculate Molecular Weight
Σ (Atom Count × Atomic Weight)

Obtain Standard Atomic Weights

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from the molecular formula.

Note on Experimental Protocols and Signaling Pathways: The request for detailed experimental

protocols and signaling pathways is not applicable to the core topic of determining the

molecular weight and formula of a simple chemical compound like 2-Chlorocyclohexanol.
These properties are fundamental constants derived from the atomic composition of the

molecule, rather than complex biological or experimental processes. The provided diagram

illustrates the logical derivation of the molecular weight, which is the relevant workflow for this

specific inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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